![molecular formula C21H16Cl2N2O2 B3838985 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide](/img/structure/B3838985.png)
2,4-dichloro-5-[(diphenylacetyl)amino]benzamide
Overview
Description
2,4-dichloro-5-[(diphenylacetyl)amino]benzamide, also known as DAB, is a chemical compound with potential applications in scientific research. It is a white crystalline powder with a molecular weight of 406.27 g/mol. DAB is a member of the benzamide family of compounds and is widely used in the field of biochemistry and pharmacology.
Mechanism of Action
2,4-dichloro-5-[(diphenylacetyl)amino]benzamide acts as an inhibitor of proteases, which are enzymes that catalyze the breakdown of proteins. It is believed to work by binding to the active site of the protease, thereby preventing it from carrying out its normal function.
Biochemical and Physiological Effects:
2,4-dichloro-5-[(diphenylacetyl)amino]benzamide has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of a variety of proteases, including trypsin, chymotrypsin, and elastase. 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide is its ability to selectively inhibit proteases, making it a valuable tool for studying the function of these enzymes. However, 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide has some limitations as well. It can be toxic to cells at high concentrations, and its effectiveness can be influenced by factors such as pH and temperature.
Future Directions
There are many potential future directions for the use of 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide in scientific research. One area of interest is the development of new drugs and therapies based on the inhibition of proteases. 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide may also be useful in the development of new diagnostic tools for diseases such as cancer. Additionally, further research is needed to better understand the mechanisms of action of 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide and its potential applications in a variety of fields.
Scientific Research Applications
2,4-dichloro-5-[(diphenylacetyl)amino]benzamide has been extensively studied for its potential applications in scientific research. It is commonly used as a tool for the identification and characterization of protein targets. 2,4-dichloro-5-[(diphenylacetyl)amino]benzamide is also used for the development of new drugs and therapies.
properties
IUPAC Name |
2,4-dichloro-5-[(2,2-diphenylacetyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16Cl2N2O2/c22-16-12-17(23)18(11-15(16)20(24)26)25-21(27)19(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,19H,(H2,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPTZGDRPAGNCAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=C(C=C(C(=C3)C(=O)N)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-5-[(2,2-diphenylacetyl)amino]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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